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Compound of Interest

Compound Name: Octylbenzene

Cat. No.: B124392

Introduction

n-Octylbenzene, also known as 1-phenyloctane, is an aromatic hydrocarbon with the chemical
formula Ci14H22.[1][2] It consists of a benzene ring attached to a linear octyl chain.[3] At room
temperature, it is a colorless to light yellow liquid with a mild aromatic odor.[2][3] This
compound is of significant interest in various industrial and research settings, primarily serving
as a chemical intermediate in the synthesis of pharmaceuticals and fine chemicals.[2] Notably,
it is a crucial building block in the production of Fingolimod, a medication used to treat multiple
sclerosis.[1][2] Its properties also make it suitable as a specialized solvent and for use in the
formulation of surfactants, detergents, and lubricant additives.[2][3]

Physical and Chemical Properties

n-Octylbenzene is characterized by its high boiling point and low melting point, making it a
liquid over a wide temperature range.[1] It is immiscible with water but soluble in non-polar

organic solvents.[2][4] The key physical and chemical properties are summarized in the table
below.
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Property Value References

Identifiers

CAS Number 2189-60-8 [11[2]

IUPAC Name octylbenzene [5]

Synonyms 1-Phenyloctane, n-octyl (115]
benzene

Molecular Properties

Molecular Formula Ci14H22 [1112]

Molecular Weight 190.32 g/mol [1][2]

Physical Properties

Appearance Colorless to light yellow liquid [2][3]

Density ~0.858 g/mL at 25 °C [31[41[6]
Melting Point -36 °C [11[3][6]
Boiling Point 261-263 °C at 760 mmHg [11[31[6]
Flash Point 107 °C (closed cup) [11[31[7]

Refractive Index (n2°/D)

1.483 -1.485

[3]4]

Vapor Pressure

0.0158 mmHg at 25°C

[3]

Purity & Stability

Typical Assay

>98.0% (GC), premium
batches >99%

[1]

Stability

Stable under normal

conditions. Combustible.

[4]

Incompatibilities

Strong oxidizing agents

[4]

Spectroscopic Data
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Spectroscopic analysis is crucial for the identification and characterization of n-octylbenzene.
Key data from various spectroscopic techniques are provided below.

Spectrum Type Description / Key Signals References
Spectra available, typically run
1H NMR , P ypicaty [3][8]
in CDCls.
Spectra available from various
13C NMR [5]
sources.

Electron ionization mass
Mass Spectrometry (MS) ) [9][10]
spectra are available.

Spectra available for liquid film
Infrared (IR) Spectroscopy , . [31[°]
and in solution (CCl4/CS32).

Synthesis of n-Octylbenzene

The industrial and laboratory synthesis of n-octylbenzene is predominantly achieved through
two robust methods: Friedel-Crafts alkylation and Grignard reagent-mediated synthesis.[3][11]

Friedel-Crafts Alkylation

This is a classic and widely used method for attaching alkyl chains to an aromatic ring.[2][3]
The reaction involves treating benzene with an octylating agent, such as 1-chlorooctane or 1-
octene, in the presence of a strong Lewis acid catalyst like aluminum chloride (AICIs).[2][3][11]

Experimental Protocol: Friedel-Crafts Alkylation of Benzene

Materials:

Benzene (anhydrous)

1-Chlorooctane

Aluminum chloride (AICls, anhydrous)

Hydrochloric acid (dilute, agueous)
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e Sodium bicarbonate solution (saturated, aqueous)

¢ Magnesium sulfate or sodium sulfate (anhydrous)

o An appropriate solvent for extraction (e.g., diethyl ether)
Procedure:

e Apparatus Setup: A three-necked, round-bottom flask is equipped with a reflux condenser, a
dropping funnel, and a mechanical stirrer. All glassware must be thoroughly dried to prevent
moisture from deactivating the catalyst.

o Reaction Initiation: The flask is charged with anhydrous benzene and anhydrous aluminum
chloride. The mixture is cooled in an ice bath.

» Addition of Alkyl Halide: 1-Chlorooctane is added dropwise from the dropping funnel to the
stirred mixture at a rate that maintains a controlled reaction temperature. The Friedel-Crafts
alkylation reaction is exothermic.[12]

o Reaction Completion: After the addition is complete, the mixture is allowed to warm to room
temperature and stirred for several hours to ensure the reaction goes to completion.

o Workup: The reaction mixture is carefully poured onto crushed ice and acidified with dilute
hydrochloric acid to decompose the aluminum chloride complex.

o Extraction and Purification: The organic layer is separated, washed sequentially with water,
saturated sodium bicarbonate solution, and brine. The organic layer is then dried over
anhydrous magnesium sulfate, filtered, and the solvent is removed by rotary evaporation.

o Final Purification: The crude product is purified by vacuum distillation to yield pure n-
octylbenzene.
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Grignard Reagent-Mediated Synthesis

This method provides an alternative route and is a powerful tool for forming carbon-carbon
bonds.[11] The synthesis involves the reaction of a phenyl Grignard reagent (e.g.,
phenylmagnesium bromide) with an octyl halide, or conversely, an octyl Grignard reagent with
a phenyl halide.[11] The former is a common approach.
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Experimental Protocol: Grignard Reagent-Mediated Synthesis
Materials:

e Magnesium turnings

e 1-Bromooctane

e Anhydrous diethyl ether or THF

e Phenylmagnesium bromide (or prepared in situ from bromobenzene)
» A catalyst for cross-coupling (e.g., an iron or copper salt, optional but can improve yield)[13]
o Ammonium chloride (saturated, aqueous)

e An appropriate solvent for extraction

Procedure:

o Grignard Reagent Preparation:

o Apparatus Setup: Assemble a dry three-necked flask with a reflux condenser and a
dropping funnel under an inert atmosphere (e.g., nitrogen or argon).

o Initiation: Place magnesium turnings in the flask. Add a small amount of a solution of 1-
bromooctane in anhydrous diethyl ether. The reaction is often initiated by gentle warming
or the addition of an iodine crystal.[14]

o Formation: Once the reaction begins (indicated by cloudiness and gentle reflux), add the
remaining 1-bromooctane solution dropwise at a rate that maintains a steady reflux.[14]
This forms octylmagnesium bromide.

e Coupling Reaction:

o The solution of phenylmagnesium bromide is added slowly to the prepared
octylmagnesium bromide solution (or vice-versa, depending on the specific pathway
chosen). The reaction mixture is typically stirred at room temperature or gently heated.

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.researchgate.net/figure/Formation-of-octylbenzene-at-different-Grignard-reagents-concentrations-The-reaction-rate_fig8_258255747
https://www.benchchem.com/pdf/Synthesis_of_Octylmagnesium_Bromide_A_Detailed_Guide_for_Grignard_Reactions.pdf
https://www.benchchem.com/pdf/Synthesis_of_Octylmagnesium_Bromide_A_Detailed_Guide_for_Grignard_Reactions.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b124392?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Workup: The reaction is quenched by the slow addition of a saturated aqueous solution of
ammonium chloride.

Extraction and Purification: The organic layer is separated, washed with water and brine, and
dried over an anhydrous drying agent. The solvent is removed via rotary evaporation.

Final Purification: The crude product is purified by vacuum distillation to yield pure n-
octylbenzene.

Part 1: Grignard Reagent Formation Part 2: Coupling & Product Formation

Octylmagnesium Bromide Phenyl Source
(Grignard Reagent) (e.g., Phenylmagnesium Bromide)

Coupling Reaction

Click to download full resolution via product page

Applications in Research and Drug Development

n-Octylbenzene is a versatile compound with several key applications:

Pharmaceutical Intermediate: Its most prominent role is as a key intermediate in the multi-
step synthesis of Fingolimod (Gilenya), an immunomodulating drug for treating multiple
sclerosis.[1][2] The purity and reliable supply of n-octylbenzene are critical for this
pharmaceutical application.[2]
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» Solvent: Due to its non-polar nature and high boiling point, it is used as a solvent in
specialized chemical processes and for research into molecular self-assembly.[2][4][7] For
example, it has been used as a solvent to study the assembly of tetrathiafulvalene (TTF)
derivatives on graphite surfaces.[4][7]

o Chemical Synthesis: It serves as a starting material or building block for the synthesis of
various other fine chemicals.[2] It can also be used to prepare charge-transfer complexes
with compounds like fluoranil and 1,3,5-trinitrobenzene.[4][7]

 Industrial Formulations: Its hydrophobic properties make it a useful component in the
formulation of surfactants, detergents, and additives for lubricants.[3]

Safety and Handling

n-Octylbenzene is a combustible liquid and should be handled with care in a well-ventilated
area.[4] It is incompatible with strong oxidizing agents.[4] Standard personal protective
equipment, including safety goggles and gloves, should be worn during handling.[7] For
storage, it is recommended to keep the compound in a cool, ventilated environment to ensure
its stability.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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